Cas no 2034571-28-1 (2,6-difluoro-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2,6-difluoro-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034571-28-1
• MF: C₁₇H₂₄F₂N₂O₃S
• MW: 374.445870399475
• CID: 5358939
• Update Time: 2025-10-22

2,6-difluoro-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzenesulfonamide
• 2,6-difluoro-N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]benzenesulfonamide
• 2,6-difluoro-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C17H24F2N2O3S/c18-15-2-1-3-16(19)17(15)25(22,23)20-12-13-4-8-21(9-5-13)14-6-10-24-11-7-14/h1-3,13-14,20H,4-12H2
• InChI Key： UZUAYXSGXSRKRM-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(NCC1CCN(CC1)C1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 505
• XLogP3: 2.3
• Topological Polar Surface Area: 67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,6-difluoro-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

Recent Advances in the Study of 2,6-difluoro-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide (CAS: 2034571-28-1)

The compound 2,6-difluoro-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide (CAS: 2034571-28-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative is being investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the compound's role as a selective inhibitor of certain enzymes or receptors. Preliminary data suggest that 2,6-difluoro-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide exhibits high affinity and specificity for its target, making it a promising candidate for further optimization. Structural-activity relationship (SAR) studies have been conducted to elucidate the molecular determinants of its activity, which could guide the design of more potent analogs.

In addition to its pharmacological profile, recent work has also explored the compound's pharmacokinetic properties. Studies in animal models have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, although further optimization may be required to enhance its bioavailability and reduce potential off-target effects. These findings underscore the compound's potential as a lead molecule in drug discovery programs.

The synthesis of 2,6-difluoro-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular attention to scalability for potential industrial applications. These advancements are critical for ensuring the compound's availability for both preclinical and clinical studies.

Looking ahead, ongoing research aims to further characterize the compound's therapeutic potential in disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued exploration of 2,6-difluoro-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide and its derivatives holds promise for addressing unmet medical needs in various therapeutic areas.